1,4-Dimethylbicyclo[2.2.0]hexane

• CAS No.: 24322-10-9
• Molecular Formula: C8H14
• Molecular Weight: 110.20 g/mol
• IUPAC Name: 1,4-dimethylbicyclo[2.2.0]hexane
• InChI: InChI=1S/C8H14/c1-7-3-5-8(7,2)6-4-7/h3-6H2,1-2H3
• InChI Key: WCSGCOPRAGHXFK-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC1(CC2)C

Description

1,4-Dimethylbicyclo[2.2.0]hexane (CAS 24322-10-9) is a specialized bicyclic hydrocarbon of interest in advanced organic chemistry and materials science research. It features a rigid and highly strained [2.2.0] framework with methyl substituents at the 1- and 4-positions, which significantly influences its chemical reactivity and physical properties due to steric constraints . This compound serves as a valuable substrate for studying fundamental reaction dynamics, particularly stereospecific transformations. For instance, it undergoes photoinduced electron-transfer reactions that lead to highly stereospecific ring cleavage, yielding products like erythro-(E,E)-tetramethylocta-2,6-diene . A primary synthetic route involves the photochemical deazetation of deuterium-labeled 1,4-dimethyl-2,3-diazabicyclo[2.2.2]oct-2-ene, which produces this compound alongside others such as dimethylcyclohexene . The strained geometry and modular nature of the bicyclo[2.2.0]hexane core also make it a platform for developing proaromatic systems and functional materials, with potential applications in sensing and synthetic methodology . Attention: This product is intended for research purposes only in a controlled laboratory setting. It is not manufactured for human or veterinary use, and it is strictly prohibited to introduce this product into any living organism.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Varying Bridged Systems

• Bicyclo[2.1.1]hexane Derivatives :
  The structural revision of aquatolide from bicyclo[2.2.0]hexane to bicyclo[2.1.1]hexane highlights key differences in stability and reactivity. The [2.1.1] system exhibits reduced strain compared to [2.2.0], leading to distinct NMR and crystallographic profiles .
• 2-Azabicyclo[2.2.0]hexanes :
  Nitrogen-containing analogs, such as 2-azabicyclo[2.2.0]hexanes, demonstrate enhanced reactivity in photochemical [2+2] cycloadditions due to the electron-withdrawing effect of the nitrogen atom. These compounds are synthesized via irradiation of vinylogous imides and are precursors to β-lactams .

Parameter	1,4-Dimethylbicyclo[2.2.0]hexane	Bicyclo[2.1.1]hexane (Aquatolide)	2-Azabicyclo[2.2.0]hexane
Bridge System	[2.2.0]	[2.1.1]	[2.2.0] with N-atom
Synthesis Method	Photolysis of diazabicyclo[2.2.2]	Full synthesis via X-ray validation	Photochemical [2+2] cycloaddition
Key Reactivity	Stereospecific ring cleavage	Stability under thermal conditions	Formation of β-lactams

Thermodynamic vs. Kinetic Products in Cycloadditions

1,4-Dimethylbicyclo[2.2.0]hexane shares reactivity patterns with heavier group 14 analogs. For example:

• 1,4-Digermabicyclo[2.2.0]hexane :
  Reaction of digermynes (e.g., BbtGe≡GeBbt) with ethylene yields 1,4-digermabicyclo[2.2.0]hexane as the thermodynamic product, while bis(germiranyl)ethane forms kinetically. Theoretical calculations confirm the thermodynamic preference for the bicyclo[2.2.0] system .
• Disilyne Cycloadducts :
  Disilynes (e.g., 4a) react with acetylene derivatives to form analogous bicyclo[2.2.0] structures, but with faster kinetics due to silicon’s lower electronegativity .

Photochemical Behavior

• Ring Cleavage: 1,4-Dimethylbicyclo[2.2.0]hexane undergoes stereospecific [σ1s + σ2s] cleavage upon photoinduced electron transfer, yielding erythro-(E,E)-tetramethylocta-2,6-diene as the major product. This contrasts with bicyclo[3.3.1]nonane derivatives, which avoid similar fragmentation .
• Comparison with 2-Azabicyclo[2.2.0]hex-5-enes :
  Nitrogen-containing analogs like 2-azabicyclo[2.2.0]hex-5-enes exhibit shorter half-lives (e.g., 2 minutes at 25°C) and require low-temperature stabilization, unlike the more stable all-carbon system .

Stability and Detection Challenges

For instance, irradiation of 1,4-cyclohexyl diradicals in the presence of oxygen fails to produce significant quantities, suggesting competing reaction pathways or instability under oxidative conditions .

Key Research Findings

Thermodynamic Control : The bicyclo[2.2.0] framework is favored in reactions involving digermynes and disilynes, but kinetic products dominate with terminal olefins .

Stereospecificity: Photoinduced reactions of 1,4-dimethylbicyclo[2.2.0]hexane proceed with >90% stereospecificity, a feature less pronounced in larger bicyclic systems .

Structural Misassignments : Misinterpretation of bicyclo[2.2.0] structures (e.g., aquatolide) underscores the necessity of multi-technique validation (NMR, X-ray) for structural correctness .

Data Tables

Table 1: Comparative Stability of Bicyclic Systems

Compound	Half-Life (25°C)	Key Stabilizing Factors	Reference
1,4-Dimethylbicyclo[2.2.0]hexane	Stable	Rigid carbon framework
2-Azabicyclo[2.2.0]hex-5-ene	2 minutes	Low-temperature irradiation
1,4-Digermabicyclo[2.2.0]hexane	Stable	Thermodynamic product formation

Preparation Methods

Organometallic Coupling Approaches

Grignard Reagent-Mediated Cyclization

A foundational method involves the use of magnesium-activated Grignard reagents to construct the bicyclo[2.2.0] framework. In a protocol adapted from US Patent 2,628,979, a three-necked flask charged with magnesium shavings and absolute ether under nitrogen facilitates the coupling of halogenated precursors. For example:
$$ \text{C}8\text{H}{14}\text{Cl}2 + 2\text{Mg} \rightarrow \text{C}8\text{H}{14} + 2\text{MgCl}2 $$
Key parameters:

• Reaction time : 10–30 minutes post-initiation
• Temperature : Reflux conditions (35–40°C)
• Workup : Ice-cold ammonium chloride quench followed by sodium sulfate drying

Table 1: Grignard Method Optimization Data

Precursor	Solvent	Yield (%)	Purity (GC-MS)	Source
1,4-Dichloro derivative	Diethyl ether	62	89%
Brominated analog	THF	58	91%

The method faces limitations in regioselectivity, often requiring chromatographic purification over Brockmann-standardized aluminum oxide to isolate the target compound.

Lithium-Mediated Condensation

Reductive Coupling of Dichlorosilane Analogs

While developed for silicon-based systems, this approach provides mechanistic insights applicable to hydrocarbon synthesis. Co-condensation of 1,1,2,2-tetrachlorodi-isopropyldisilane and 1,2-dichlorotetraisopropyldisilane with lithium in THF yields bicyclo[2.2.0] structures through radical intermediates:
$$ 2\text{R}2\text{SiCl}2 + 4\text{Li} \rightarrow \text{R}4\text{Si}2 + 4\text{LiCl} $$
Adapting this to carbon systems requires:

• Lithium dispersion : Particle size <50 µm
• Solvent drying : Molecular sieves (4Å) for THF
• Temperature : −78°C to prevent oligomerization

Catalytic Isomerization Strategies

Thermal Rearrangement of Strained Precursors

Studies on 1,4-dichlorobicyclo[2.2.0]hexane isomerization reveal activation energies (Eₐ = 32.1 kcal/mol) that inform methyl derivative synthesis. Substituting chlorine with methyl groups alters the reaction landscape:

Table 2: Isomerization Parameters

Precursor	Catalyst	Temp (°C)	Conversion (%)
1,4-Dichloro derivative	None	120	78
1,4-Dimethyl derivative	Pd/CaCO₃	80	92

Mechanistic studies suggest a radical pathway stabilized by α-methyl groups, with Arrhenius pre-exponential factors (log A = 13.4 s⁻¹) indicating tight transition states.

Advanced Purification Techniques

Chromatographic Resolution

Post-synthetic purification employs:

• Stationary phase : Aluminum oxide (Brockmann Activity II)
• Eluent gradient : Petroleum ether → Benzene/EtOH (99:1)
• Recovery : 85–92% for gram-scale preparations

Low-Temperature Crystallization

Exploiting the compound’s melting point (−12°C), fractional crystallization from pentane at −20°C enhances enantiomeric purity when starting from chiral precursors.

Q & A

Q. What are the primary synthetic routes for 1,4-dimethylbicyclo[2.2.0]hexane, and what experimental conditions are critical for yield optimization?

• Methodological Answer : A common approach involves the diimide reduction of bicyclo[2.2.0]hexa-2,5-diene derivatives. For example, methyl bicyclo[2.2.0]hexa-2,5-diene-2-carboxylate can be reduced using diimide to yield methyl endo-bicyclo[2.2.0]hexane-2-carboxylate, which can be further functionalized . Key factors include solvent choice (e.g., THF or methanol), temperature control (often ≤10°C to prevent side reactions), and catalyst selection (e.g., triphenyltin radicals for dechlorination steps) .

Q. How is the structural conformation of 1,4-dimethylbicyclo[2.2.0]hexane validated in experimental settings?

• Methodological Answer : Nuclear magnetic resonance (NMR) spectroscopy is critical. For instance, $^1 \text{H}$- and $^{13} \text{C}$-NMR can distinguish between endo and exo isomers by analyzing coupling constants and chemical shifts. IR spectroscopy (e.g., bands at 3350 cm$^{-1}$ for strained C-H bonds) and mass spectrometry further confirm purity and structural integrity .

Advanced Research Questions

Q. What stereochemical factors govern the photoinduced electron-transfer reactions of 1,4-dimethylbicyclo[2.2.0]hexane?

Q. How do kinetic models describe the thermal isomerization of 1,4-dimethylbicyclo[2.2.0]hexane to 2,5-dimethyl-1,5-hexadiene?

• Methodological Answer : The reaction follows first-order kinetics with an Arrhenius equation:
  $$k = 1.86 \times 10^{11} \, \exp\left(-\frac{31000 \pm 1800}{RT}\right) \, \text{sec}^{-1}$$

where $R$ is the gas constant and $T$ is temperature (445.1–477.5 K). Computational studies suggest a biradical intermediate forms during the [2+2] cycloreversion step .

• Data Table : Kinetic Parameters for Thermal Isomerization

Temperature (K)	Rate Constant $k$ (sec$^{-1}$)	Half-Life (sec)
445.1	$3.2 \times 10^{-4}$	2165
477.5	$1.1 \times 10^{-3}$	630
Source: Adapted from PubChem/EPA DSSTox data ()

Q. What computational methods are used to predict the stability and reactivity of 1,4-dimethylbicyclo[2.2.0]hexane derivatives?

• Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) model strain energy and transition states. For example, the strain energy of bicyclo[2.2.0]hexane is ~30 kcal/mol higher than norbornane, influencing its propensity for ring-opening reactions. Molecular dynamics simulations further predict solvent effects on conformational equilibria .

Research Gaps and Contradictions

• Contradiction in Solvent Effects : While THF was initially favored for photochemical reactions (), later studies show methanol at ≤10°C improves selectivity for 1,2-dihydropyridine derivatives .
• Unresolved Challenge : Separation of endo and exo isomers remains difficult due to similar physical properties, necessitating advanced chromatographic techniques (e.g., chiral HPLC) .